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Compound of Interest

Compound Name:

Cat. No.:

2-Sulfobenzoic acid hydrate

B046035

L Get Quote

Introduction

2-Sulfobenzoic acid hydrate is a white crystalline solid soluble in water and alcohol.[1][2]
While it serves as a versatile building block in organic synthesis, particularly for dyes and

pharmaceutical intermediates, its direct application as a primary reactant or catalyst in redox
reactions is not extensively documented in publicly available scientific literature.[2][3] These
application notes consolidate the available information and provide theoretical context for its
potential roles in oxidation-reduction chemistry.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of 2-Sulfobenzoic acid
hydrate is essential for its potential application in any chemical reaction.

Property Value Source

Molecular Formula C7Hs0s6S [4]

Molecular Weight 220.20 g/mol [4]

Appearance White crystalline solid [1]

Solubility .Soluble in. water and alcohol; 2]

insoluble in ether
Melting Point ~68-72 °C [5]
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Potential Roles in Redox Reactions

While specific protocols are not readily available, the structure of 2-sulfobenzoic acid suggests
potential, albeit underexplored, roles in redox chemistry. The presence of both a carboxylic acid
and a sulfonic acid group on the benzene ring can influence the electronic environment and
solubility, which are key factors in redox processes.

As a Proton Source and Electrolyte

The acidic protons from both the sulfonic acid and carboxylic acid moieties can play a crucial
role in proton-coupled electron transfer (PCET) reactions. In electrochemical applications, it
could potentially serve as a supporting electrolyte due to its ability to dissociate in polar
solvents.

Conceptual Experimental Workflow for Electrochemical Studies

The following diagram illustrates a conceptual workflow for investigating the electrochemical
properties of 2-Sulfobenzoic acid hydrate.
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Preparation Experimentation
Prepare Electrolyte Solution Assemble Electrochemical Cell Cyclic Voltammetry (CV) Controlled Potential Electrolysis
(2-Sulfobenzoic acid hydrate in solvent) (Working, Counter, Reference Electrodes) (Scan potential range) (Hold at specific potential)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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